Cas no 172519-52-7 (Chinenoside III)

Chinenoside III structure
Chinenoside III structure
Product Name:Chinenoside III
CAS No:172519-52-7
MF:C44H70O18
MW:887.0158162117
CID:2050434
PubChem ID:131753113
Update Time:2025-04-21

Chinenoside III Chemical and Physical Properties

Names and Identifiers

    • Chinenoside III
    • DTXSID801107368
    • (3I(2),5I+/-,25R)-3-[(6-O-I+/--L-Arabinopyranosyl-I(2)-D-glucopyranosyl)oxy]-26-(I(2)-D-glucopyranosyloxy)furost-20(22)-en-6-one
    • (3beta,5alpha,25R)-3-((6-O-alpha-L-Arabinopyranosyl-beta-D-glucopyranosyl)oxy)-26-(beta-D-glucopyranosyloxy)furost-20(22)-en-6-one
    • 172519-52-7
    • (3beta,5alpha,25R)-3-[(6-O-alpha-L-Arabinopyranosyl-beta-D-glucopyranosyl)oxy]-26-(beta-D-glucopyranosyloxy)furost-20(22)-en-6-one
    • Inchi: 1S/C44H70O18/c1-18(15-56-41-38(54)35(51)33(49)29(14-45)61-41)5-6-27-19(2)31-28(60-27)13-23-21-12-25(46)24-11-20(7-9-43(24,3)22(21)8-10-44(23,31)4)59-42-39(55)36(52)34(50)30(62-42)17-58-40-37(53)32(48)26(47)16-57-40/h18,20-24,26,28-42,45,47-55H,5-17H2,1-4H3
    • InChI Key: ZKCRBHUUXPULDX-UHFFFAOYSA-N
    • SMILES: O1C(CCC(C)COC2C(C(C(C(CO)O2)O)O)O)=C(C)C2C1CC1C3CC(C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(CO2)O)O)O)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 886.45621538g/mol
  • Monoisotopic Mass: 886.45621538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 12
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 24
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 284Ų
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